Cas no 2224167-02-4 (n-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide)

• Product Name: n-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide
• CAS No: 2224167-02-4
• MF: C₁₀H₁₇N₃O₃S
• MW: 259.32528090477
• CID: 5453877
• PubChem ID: 136580045
• Update Time: 2025-11-01

n-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683715
• AKOS034759000
• 2224167-02-4
• n-(cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide
• N-(Cyanomethyl)-1-ethylsulfonylpiperidine-4-carboxamide
• Z979002262
• n-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C10H17N3O3S/c1-2-17(15,16)13-7-3-9(4-8-13)10(14)12-6-5-11/h9H,2-4,6-8H2,1H3,(H,12,14)
• InChI Key： XNZWRYPLZMBGMH-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(C(NCC#N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 259.09906259g/mol
• Monoisotopic Mass: 259.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.6Ų

Additional information on n-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide

N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide (CAS No. 2224167-02-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways and targets.

The chemical structure of N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide consists of a piperidine ring functionalized with a cyano group, an ethanesulfonyl group, and an amide moiety. These functional groups contribute to the compound's distinct properties, including its solubility, stability, and biological activity. The cyano group, known for its electron-withdrawing properties, enhances the compound's reactivity and binding affinity to specific receptors. The ethanesulfonyl group, on the other hand, imparts hydrophilic characteristics, improving the compound's solubility in aqueous environments.

Recent studies have highlighted the potential of N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide in modulating G protein-coupled receptors (GPCRs), a family of membrane receptors involved in numerous physiological processes. GPCRs are crucial targets for drug development due to their role in signaling pathways related to pain, inflammation, and neurological disorders. Research has shown that N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

In addition to its potential as a GPCR modulator, N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide may have applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound shows low toxicity in animal models, supporting its safety for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with chronic pain and inflammatory conditions. These findings have paved the way for larger-scale Phase II and III trials to further validate the compound's potential as a novel therapeutic agent.

In conclusion, N-(Cyanomethyl)-1-(ethanesulfonyl)piperidine-4-carboxamide (CAS No. 2224167-02-4) represents a promising candidate in the development of new therapies for various medical conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing the treatment options available to patients suffering from chronic pain, inflammation, and other related disorders.